Cas no 147032-70-0 (2-Heptenal,4-methyl-6-oxo-, (E)- (9CI))

• Product name: 2-Heptenal,4-methyl-6-oxo-, (E)- (9CI)
• CAS No: 147032-70-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 100905

2-Heptenal,4-methyl-6-oxo-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Heptenal,4-methyl-6-oxo-, (E)- (9CI)
• 2-Heptenal, 4-methyl-6-oxo-, (E)- (9CI)

• Inchi： 1S/C8H12O2/c1-7(4-3-5-9)6-8(2)10/h3-5,7H,6H2,1-2H3/b4-3+
• InChI Key： YDUGGWAHRXIKOH-ONEGZZNKSA-N
• SMILES： C(=O)/C=C/C(C)CC(=O)C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 260.8±23.0 °C(Predicted)
• PSA: 34.14